Cas no 6168-88-3 (Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI))
6168-88-3 structure
Product Name:Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)
CAS No:6168-88-3
MF:C22H26ClNO2
MW:371.90034532547
CID:505190
PubChem ID:5459331
Update Time:2025-04-19
Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)
- cis-2,2'-(1-methylpiperidine-2,6-diyl)bis[1-phenylethan-1-one] hydrochloride
- 1-methyl-2,6-bis(2-oxo-2-phenylethyl)piperidinium chloride
- 2,2''-(1-Methyl-2,6-piperidinediyl)diacetophenone hydrochloride
- Acetophenone, 2,2''-(1-methyl-2,6-piperidinediyl)di-, hydrochloride
- cis-2,2'-(1-Methylpiperidine-2,6-diyl)bis(1-phenylethan-1-one) hydrochloride
- Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis- (9CI)
- Lobelanine hydrochloride
- Lobelanine, hydrochloride (8CI)
- NSC 91556
- (+/-)-LOBELANINE HYDROCHLORIDE
- (+/-)-Lobelanine hydrochloride; NSC 91556; cis-2,2'-(1-Methylpiperidine-2,6-diyl)bis(1-phenylethan-1-one) hydrochloride
- LOBELANINE HYDROCHLORIDE [MI]
- LOBELANINE, HYDROCHLORIDE
- WLN: T6NTJ A1 B1VR F1VR &GH
- 6168-88-3
- EINECS 228-212-0
- 2,6-piperidinediyl)diacetophenone hydrochloride
- KNB5WN8C3T
- NSC-91556
- NSC91556
- Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis-(9CI)
- TVXBKVYKFXLEAI-AMDBCLDASA-N
- Q27282347
- 2-[(2S,6R)-1-methyl-6-phenacylpiperidin-2-yl]-1-phenylethanone;hydrochloride
- Ethanone,2'-(1-methyl-2,6-piperidinediyl)bis[1-phenyl-, hydrochloride, cis-
- UNII-KNB5WN8C3T
- ETHANONE, 2,2'-((2R,6S)-1-METHYL-2,6-PIPERIDINEDIYL)BIS(1-PHENYL-, HYDROCHLORIDE, REL-
- Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis-
- Rel-2,2'-((2S,6R)-1-Methylpiperidine-2,6-diyl)bis(1-phenylethanone) hydrochloride
- Ethanone, 2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-
- Acetophenone,2''-(1-methyl-2,6-piperidinediyl)di-, hydrochloride
- SCHEMBL3980827
-
- Inchi: 1S/C22H25NO2.ClH/c1-23-19(15-21(24)17-9-4-2-5-10-17)13-8-14-20(23)16-22(25)18-11-6-3-7-12-18;/h2-7,9-12,19-20H,8,13-16H2,1H3;1H/t19-,20+;
- InChI Key: TVXBKVYKFXLEAI-AMDBCLDASA-N
- SMILES: [Cl-].O=C(C1C=CC=CC=1)C[C@H]1CCC[C@@H](CC(C2C=CC=CC=2)=O)[NH+]1C
Computed Properties
- Exact Mass: 371.16538
- Monoisotopic Mass: 371.165207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 409
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.6
Experimental Properties
- Density: 1.283
- Boiling Point: 520.9°C at 760 mmHg
- Flash Point: 268.8°C
- Refractive Index: 1.645
- PSA: 37.38
- LogP: 5.12520
Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Security Information
- Hazardous Material transportation number:UN 1544
- HazardClass:6.1(b)
- PackingGroup:III
- Packing Group:III
- Hazard Level:6.1(b)
Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
6168-88-3 (Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)) Related Products
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